Cas no 892359-88-5 (2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo4,3-cquinolin-3-one)

• Product Name: 2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo4,3-cquinolin-3-one
• CAS No: 892359-88-5
• MF: C₂₅H₁₉ClFN₃O
• MW: 431.889268159866
• CID: 5439757
• Update Time: 2025-10-31

2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo4,3-cquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorophenyl)methyl]-8-fluoro-5-[(3-methylphenyl)methyl]pyrazolo[4,3-c]quinolin-3-one
• 2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo4,3-cquinolin-3-one

• Inchi： 1S/C25H19ClFN3O/c1-16-4-2-5-17(10-16)13-29-15-22-24(21-12-20(27)8-9-23(21)29)28-30(25(22)31)14-18-6-3-7-19(26)11-18/h2-12,15H,13-14H2,1H3
• InChI Key： DUYBAEUPGLSKIV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(C=C(F)C=C2)C2=NN(CC3=CC=CC(Cl)=C3)C(=O)C2=C1

Additional information on 2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo4,3-cquinolin-3-one

Introduction to 2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo[4,3-c]quinolin-3-one (CAS No. 892359-88-5)

2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo[4,3-c]quinolin-3-one, identified by its CAS number 892359-88-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique molecular framework and potential biological activities. This compound belongs to the pyrazolo[4,3-c]quinolinone class, a scaffold that has been extensively studied for its pharmacological properties, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo[4,3-c]quinolin-3-one features a fused ring system consisting of a pyrazole ring connected to a quinolinone core. The presence of multiple substituents, including a 3-chlorophenylmethyl group at the 2-position, an 8-fluoro substituent at the 8-position of the quinolinone ring, and a 5-(3-methylphenyl)methyl group at the 5-position of the pyrazole ring, contributes to its distinct chemical and biological profile. These substituents not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolo[4,3-c]quinolinone derivatives. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The structural features of 2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo[4,3-c]quinolin-3-one make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its ability to interact with various biological targets. The 8-fluoro substituent is known to enhance binding affinity and metabolic stability, which are critical factors in drug design. Additionally, the 3-chlorophenylmethyl and 5-(3-methylphenyl)methyl groups contribute to hydrophobic interactions with protein targets, potentially increasing the compound's efficacy. These features have prompted researchers to investigate its potential as a lead compound for drug development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Pyrazolo[4,3-c]quinolinones have been particularly noted for their ability to modulate enzyme activity and signal transduction pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The structural complexity of 2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo[4,3-c]quinolin-3-one suggests that it may exhibit similar inhibitory effects on relevant biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms and chlorine atoms into the molecule necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one more efficiently than ever before.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(3-chlorophenyl)methyl-8-fluoro-5-(3-methylphenyl)methyl-2H,3H,5H-pyrazolo[4,3-c]quinolin-3-one with biological targets. These studies provide valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools such as docking simulations and molecular dynamics simulations, researchers can predict the potential pharmacological activity of new compounds before conducting expensive experimental trials.

The pharmacokinetic properties of this compound are also an area of active investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of a drug's efficacy and safety. The presence of fluorine atoms can enhance metabolic stability by increasing lipophilicity while maintaining water solubility. Additionally，the bulky substituents may influence membrane permeability，which is essential for drug absorption and distribution within the body.

In conclusion,2-(...) (CAS No.892359-88-5) represents a promising lead compound for further pharmacological exploration。 Its unique structural features，including multiple substituents，make it an attractive candidate for developing novel therapeutic agents。Ongoing research efforts are focused on elucidating its biological activities，optimizing its synthetic routes，and evaluating its pharmacokinetic profile。With continued investigation，this compound has the potential to contribute significantly to advancements in drug discovery and development。